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Compound of Interest

Compound Name:
Dodecyltriphenylphosphonium

bromide

Cat. No.: B093378 Get Quote

Dodecyltriphenylphosphonium Bromide: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical properties of

dodecyltriphenylphosphonium bromide (DTPB), a quaternary phosphonium salt. It includes

its chemical structure, IUPAC name, and relevant identifiers.

Chemical Structure and Nomenclature
Dodecyltriphenylphosphonium bromide is an organic salt composed of a

dodecyltriphenylphosphonium cation and a bromide anion.[1][2] The cation features a

phosphorus atom bonded to three phenyl groups and one dodecyl chain.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

dodecyl(triphenyl)phosphanium bromide.[1]

Table 1: Chemical Identifiers for Dodecyltriphenylphosphonium Bromide
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Identifier Value Source

CAS Number 15510-55-1 [1][3]

Molecular Formula C₃₀H₄₀BrP [1][4]

Molecular Weight 511.52 g/mol [4][5]
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Structural Visualization
The chemical structure of dodecyltriphenylphosphonium bromide can be represented as a

central phosphorus atom with a positive charge, covalently bonded to three phenyl rings and a

twelve-carbon alkyl chain (dodecyl group). The bromide ion is present as a counter-ion.

Caption: Chemical structure of dodecyltriphenylphosphonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b093378?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyltriphenylphosphonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyltriphenylphosphonium-bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7166437.htm
https://en.wikipedia.org/wiki/Decyl(triphenyl)phosphonium
https://www.scbt.com/p/dodecyltriphenylphosphonium-bromide-15510-55-1
https://www.chemwhat.com/dodecyltriphenylphosphonium-bromide-cas-15510-55-1/
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b093378#dodecyltriphenylphosphonium-bromide-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093378?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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